Cas no 2820536-73-8 (4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro-)

• Product Name: 4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro-
• CAS No: 2820536-73-8
• MF: C₈HBrCl₂F₂N₂O
• MW: 329.91
• CID: 5306708
• PubChem ID: 164875973
• Update Time: 2026-03-10

4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro-
• MFCD34663293
• 7-Bromo-2,6-dichloro-5,8-difluoro-4(3H)-quinazolinone
• F89897
• SCHEMBL24857923
• 7-BROMO-2,6-DICHLORO-5,8-DIFLUORO-1H-QUINAZOLIN-4-ONE
• DB-383993
• SY324948
• 7-bromo-2,6-dichloro-5,8-difluoroquinazolin-4(3H)-one
• AT38713
• SCHEMBL24649213
• 2820536-73-8

• Inchi： 1S/C8HBrCl2F2N2O/c9-2-3(10)4(12)1-6(5(2)13)14-8(11)15-7(1)16/h(H,14,15,16)
• InChI Key： RIJGJCBKSVIKAE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=C(Cl)C(Br)=C2F)C(=O)NC=1Cl

Computed Properties

• Exact Mass: 327.86174g/mol
• Monoisotopic Mass: 327.86174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro-

Introduction to 4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro- (CAS No. 2820536-73-8)

The compound 4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro- (CAS No. 2820536-73-8) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel pharmacophores. This heterocyclic scaffold has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of multiple halogen substituents—bromine at the 7-position and chlorine at the 2 and 6 positions—along with fluorine atoms at the 5 and 8 positions, contributes to its unique electronic and steric properties, making it a versatile candidate for further chemical modifications and biological evaluations.

In recent years, quinazolinone derivatives have been extensively studied for their pharmacological activity across various disease targets. The specific substitution pattern in 4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro- enhances its potential as a lead compound in drug discovery. The bromine atom, for instance, serves as a reactive handle for further functionalization via cross-coupling reactions, while the chlorine and fluorine substituents modulate lipophilicity and metabolic stability. These features are critical in optimizing drug-like properties such as solubility, bioavailability, and resistance to enzymatic degradation.

Recent studies have highlighted the importance of halogenated quinazolinones in inhibiting kinases and other enzyme targets relevant to cancer therapy. For example, modifications of the quinazolinone core have led to compounds with potent activity against tyrosine kinases, which play a crucial role in signal transduction pathways dysregulated in malignancies. The electron-withdrawing nature of the chloro and fluoro groups increases the electrophilicity of the quinazolinone ring, facilitating interactions with nucleophilic residues in target proteins. This has been leveraged in designing inhibitors with high binding affinity and selectivity.

The synthesis of 4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro- involves multi-step organic transformations that require precise control over reaction conditions. Key steps include halogenation strategies to introduce bromine and chlorine at specific positions, followed by fluorination using appropriate reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). The regioselectivity of these reactions is influenced by the electron density distribution within the quinazolinone framework, necessitating careful optimization to achieve the desired substitution pattern.

Biological evaluation of this compound has revealed promising activities against certain cancer cell lines. Preliminary assays indicate that it exhibits inhibitory effects on kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are overexpressed in many solid tumors. The mechanism of action likely involves disruption of downstream signaling cascades critical for cell proliferation and survival. Further investigations are underway to elucidate detailed molecular interactions and assess potential off-target effects.

The structural features of 4(3H)-Quinazolinone, 7-bromo-2,6-dichloro-5,8-difluoro- also make it an attractive scaffold for developing next-generation anticancer agents. By leveraging computational chemistry approaches such as molecular docking and quantum mechanical calculations, researchers can predict binding modes and optimize substituent placement for improved potency. Additionally, bioisosteric replacements—such as seleno or thioether analogs—may be explored to enhance bioavailability while maintaining efficacy.

In conclusion,4(3H)-Quinazolinone, 7-bromo, 2, 6-dichloro, 5, 8-difluoro (CAS No. 2820536-73-8) exemplifies how strategic functionalization of heterocyclic cores can yield compounds with significant therapeutic potential. Its unique substitution pattern offers a rich platform for medicinal chemists to explore new drug candidates targeting critical biological pathways involved in cancer and other diseases. As research progresses���this compound is poised to contribute valuable insights into structure-activity relationships， paving the way for innovative therapeutic strategies.